Cas no 1448057-29-1 (1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine)

• Product Name: 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine
• CAS No: 1448057-29-1
• MF: C₁₃H₁₈FNO₅S₂
• MW: 351.414124965668
• CID: 6382784
• PubChem ID: 71805721
• Update Time: 2025-06-09

1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine
• 1-((5-fluoro-2-methoxyphenyl)sulfonyl)-4-(methylsulfonyl)piperidine
• 1448057-29-1
• 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-methylsulfonylpiperidine
• F6435-1680
• AKOS024558208

• Inchi： 1S/C13H18FNO5S2/c1-20-12-4-3-10(14)9-13(12)22(18,19)15-7-5-11(6-8-15)21(2,16)17/h3-4,9,11H,5-8H2,1-2H3
• InChI Key： XMXMDWTVNXBMGY-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(CC1)S(C1C=C(C=CC=1OC)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 351.06104318g/mol
• Monoisotopic Mass: 351.06104318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine

Research Brief on 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine (CAS: 1448057-29-1): Recent Advances and Applications

The compound 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine (CAS: 1448057-29-1) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its molecular properties, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the role of 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine as a promising scaffold for the development of kinase inhibitors. Its unique structural features, including the sulfonyl and methoxy groups, contribute to its high binding affinity and selectivity toward specific kinase targets. Preclinical evaluations have demonstrated its efficacy in modulating signaling pathways associated with cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action using X-ray crystallography and molecular dynamics simulations. The results revealed that the compound forms stable interactions with the ATP-binding site of target kinases, thereby inhibiting their activity. These findings provide a structural basis for further optimization of this scaffold to enhance its pharmacokinetic properties.

Another significant advancement is the compound's application in neurodegenerative disease research. A recent in vitro study demonstrated its neuroprotective effects by reducing oxidative stress and apoptosis in neuronal cells. This suggests potential therapeutic utility in conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are warranted.

From a synthetic chemistry perspective, novel routes for the scalable production of 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine have been developed. A 2024 patent application describes an efficient, high-yield synthesis method that minimizes the use of hazardous reagents, making it more environmentally friendly and cost-effective for industrial-scale production.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Current research efforts are focused on structural modifications to improve its drug-like properties while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-methanesulfonylpiperidine represents a versatile chemical entity with broad potential in drug discovery. Its dual functionality as a kinase modulator and neuroprotective agent positions it as a valuable candidate for further investigation. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing limitations.